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Compound of Interest

Compound Name: Dihydropyrocurzerenone

Cat. No.: B192218 Get Quote

An In-depth Technical Guide to
Dihydropyrocurzerenone
This technical guide provides a comprehensive overview of the current scientific understanding

of Dihydropyrocurzerenone, a furanosesquiterpene of interest to researchers in natural

product chemistry and drug development. This document collates available data on its

chemical properties, natural sources, and the methodologies for its isolation and

characterization.

Physicochemical Properties
Dihydropyrocurzerenone is a sesquiterpenoid compound. Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value

CAS Number 59462-26-9[1]

Molecular Formula C₁₅H₁₈O[2]

Molecular Weight 214.30 g/mol [1][2]

Appearance Solid (Off-white to light yellow)[1]

SMILES
C[C@@H]1CCC2=C(C)C=C3OC=C(C)C3=C2C

1[1]

Structure Classification Terpenoids, Sesquiterpenes[1]

Natural Occurrence
Dihydropyrocurzerenone has been identified as a natural constituent of the resin of

Commiphora sphaerocarpa, a plant belonging to the Burseraceae family. This

furanosesquiterpene is isolated alongside other known compounds such as curzerenone and

furanodienone from this plant source[1][2].

Experimental Protocols
While a detailed, step-by-step protocol for the isolation of Dihydropyrocurzerenone is not

extensively documented in publicly available literature, the general methodology can be

inferred from studies on the chemical constituents of Commiphora species. The process

typically involves extraction from the plant resin followed by chromatographic separation and

spectroscopic identification.

General Isolation and Identification Workflow:

Plant Material Collection and Preparation: The resin of Commiphora sphaerocarpa is

collected and prepared for extraction.

Extraction: A suitable solvent is used to extract the chemical constituents from the resin.

Chromatographic Separation: The crude extract is subjected to various chromatographic

techniques, such as column chromatography, to separate the individual compounds.
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Spectroscopic Analysis: The purified compounds are then identified and characterized using

spectroscopic methods. The identification of Dihydropyrocurzerenone has been aided by

Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography (GC), and Gas

Chromatography-Mass Spectrometry (GC-MS).

Below is a generalized workflow diagram for the isolation and identification of

Dihydropyrocurzerenone.
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A generalized workflow for the isolation and identification of Dihydropyrocurzerenone.

Biological Activity and Signaling Pathways
Currently, there is a notable scarcity of published research specifically detailing the biological

activities, mechanism of action, and associated signaling pathways of

Dihydropyrocurzerenone. While many dihydropyrimidine and dihydropyridine derivatives

have been investigated for various pharmacological effects, including antimicrobial, anti-

inflammatory, and cytotoxic activities, these findings cannot be directly extrapolated to

Dihydropyrocurzerenone due to structural differences.

Future research is warranted to elucidate the potential therapeutic properties of

Dihydropyrocurzerenone and to understand its interactions with biological systems at the

molecular level. Investigating its effects on various cell lines and in animal models would be a

crucial first step in determining its pharmacological profile.

Conclusion
Dihydropyrocurzerenone is a naturally occurring furanosesquiterpene with a defined

chemical structure and known physicochemical properties. Its presence in Commiphora

sphaerocarpa has been established, and general methods for its isolation and identification are

understood. However, a significant knowledge gap exists regarding its biological functions and

potential as a therapeutic agent. This technical guide highlights the need for further in-depth

studies to explore the pharmacology of this compound, which may hold promise for future drug

discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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